Ethylene

• IUPAC Name: ethene
• InChI: InChI=1S/C2H4/c1-2/h1-2H2
• InChI Key: VGGSQFUCUMXWEO-UHFFFAOYSA-N
• Canonical SMILES: C=C
• Molecular Formula: C2H4, Array
• Related CAS: 26836-65-7, 16482-32-9, 26702-69-2, 9002-88-4
• DSSTOX Substance ID: DTXSID1026378
• Molecular Weight: 28.05 g/mol
• Physical Description: Ethylene appears as a colorless gas with a sweet odor and taste. It is lighter than air. It is easily ignited and a flame can easily flash back to the source of the leak. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. Can cause explosion., Ethylene, refrigerated liquid (cryogenic liquid) appears as a pressurized liquid when shipped below 50 °F. Colorless with a sweet odor and taste. Vapors arising from the boiling liquid are lighter than air. Easily ignited. Not toxic but is a simple asphyxiant. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Used as an anesthetic, a refrigerant, and to make other chemicals., Gas or Vapor; Gas or Vapor, Liquid; Liquid, Colorless gas with a faint sweet odor; [Merck Index] Vapor density = 0.978 (lighter than air); [HSDB], Liquid, COLOURLESS COMPRESSED GAS WITH CHARACTERISTIC ODOUR., Colorless gas with a sweet odor.
• Boiling Point: -154.7 °F at 760 mmHg (USCG, 1999), -103.8 °C, BP: -102.4 °C at 700 mm Hg, -104 °C, -154.7 °F
• Flash Point: -213 °F (approx.) (USCG, 1999), -213 °F, -100 °C (-148 °F) - closed cup, Flammable gas, -213 °F (approx)
• Solubility: In water, 131 mg/L at 25 °C, Slightly soluble in water, 1 volume dissolves in about 4 volumes water at 0 °C, in about 9 volumes water at 25 °C, in about 0.5 volumes alcohol at 25 °C, in about 0.05 volumes ether at 15.5 °C, Very soluble in ethanol, ether; soluble in acetone acid, benzene, Soluble in acetone, benzene, 0.131 mg/mL at 25 °C, Solubility in water, mg/l at 25 °C: 131 (very slightly soluble)
• Density: 0.569 at -154.84 °F (USCG, 1999) - Less dense than water; will float, Density: 50.5678 g/cu cm at -104 °C, 0.569 at -154.84 °F
• Vapor Density: 0.98 (Air = 1), Relative vapor density (air = 1): 0.98
• Vapor Pressure: Vapor pressure 4,040 kPa (-1.5 °C), 5.21X10+4 mm Hg at 25 °C /Extrapolated/, Vapor pressure, kPa at 15 °C: 8100
• Mechanism of Action: Ethylene interferes with the activities of plant hormones causing growth retardation.
• Impurities: Purity not less than 96% ethylene by gas volume, not more than 0.5% acetylene, not more than 4% methane and ethane., Sulfur, oxygen, acetylene, hydrogen, carbon monoxide and carbon dioxide are the most troublesome and carefully controlled impurities, especially when ethylene from multiple sources is mixed in transportation.
• Color/Form: Colorless gas
• CAS RN: 74-85-1, 87701-65-3
• Melting Point: -272.4 °F (USCG, 1999), -169.18 °C, -169 °C, -169.2 °C, -272.4 °F

Description

Ethylene, also known as ethene, is a hydrocarbon with the formula C2H4 or H2C=CH2. It is a colorless, flammable gas with a faint “sweet and musky” odor when pure. It is the simplest alkene, a hydrocarbon with carbon–carbon double bonds.

Synthesis Analysis

This compound is synthesized from methionine through its transformation to S-adenosylmethionine that is converted via the enzyme 1-aminocyclopropane-1-carboxylic acid (ACC) synthase into methylthioadenosine and ACC as the precursor of this compound. ACC is oxidized to HCN, CO2, and C2H4 by ACC oxidase. In the laboratory, it can be synthesized by dehydrating ethanol with sulfuric acid or with aluminum oxide in the gas phase.

Molecular Structure Analysis

This compound is the simplest molecule which contains a carbon-carbon double bond. The major internuclear distances were found to be C–H = 1.084±0.003 A, C=C = 1.332 7 ±0.002 A, and C–—H = 2.120±0.006 A, and the angle H–C–H was 115.5±0.6°.

Chemical Reactions Analysis

This compound is chemically active. Since the molecule between the atoms of carbon has a double bond, then one of them, less durable, easily broken, and in place of the connection fails accession, substitution, oxidation, polymerization of the molecules. This compound burns in air or oxygen upon heating to form CO2 and H2O.

Physical And Chemical Properties Analysis

This compound is a colorless and odorless gas under normal conditions. It is less dense than air, which allows it to rise in the atmosphere. The boiling point of this compound is -103.7°C, and its melting point is -169.2°C. It is soluble in organic solvents but has low solubility in water.

Scientific Research Applications

• Cancer Risk Assessment : Research on Ethylene oxide (EO) has significantly increased since the 1980s. Updated meta-analyses indicate that EO does not cause an increased risk of cancers overall, including brain, stomach, or pancreatic cancers. However, the findings for leukemia and non-Hodgkin's lymphoma are inconclusive. This research demonstrates the applicability of current risk assessment paradigms to epidemiological data (Teta, Sielken, & Valdez‐Flores, 1999).

• Role in Plant Growth and Development : this compound has been recognized as a significant plant growth regulator for over a century, playing many roles in growth, development, and adaptive responses to various factors. It is frequently manipulated for agricultural purposes (Schaller & Voesenek, 2015).

• This compound-removing Packaging : this compound-removing packaging (ERP) is crucial for extending the shelf life of produce and reducing food waste. This literature review focuses on the development and advances in ERP, emphasizing the need for further research in this area (Awalgaonkar, Beaudry, & Almenar, 2020).

• This compound Glycol Applications : this compound glycol (EG) is a critical organic compound used in various industrial processes. Advances in the synthesis and applications of EG, particularly from fossil fuels and biomass-based resources, have been reviewed (Yue, Zhao, Ma, & Gong, 2012).

• This compound as a Regulatory Molecule in Plants : this compound is a simple gaseous phytohormone with multiple regulatory roles in plants at cellular, molecular, and whole-plant levels. This includes its influence on plants under optimal and stressful environments by interacting with other signaling molecules (Khan, Khan, Ferrante, & Poór, 2017).

• This compound in Crop Improvement : this compound biosynthesis and signaling pathways provide tools for genetic control of this compound effects in crops, especially for flower senescence and fruit ripening (Shibuya & Clark, 2006).

• Renewable this compound Production : The biotechnological production of this compound from renewable sources like CO2 and biomass, especially using engineered cyanobacteria, is an area of active research. This approach aims to reduce dependency on non-renewable petroleum sources (Kallio et al., 2021).

• This compound Biosynthesis and Action : The synthesis pathway of this compound, a natural plant growth regulator, and its regulation have been thoroughly studied, providing insights into its diverse effects on plant growth and development (Adams & Yang, 1981).

• Polythis compound Glycol Nanocomposites : Poly(this compound glycol) nanocomposites, particularly with carbonaceous nanofillers, have shown enhanced morphological, thermal, mechanical, and electrical characteristics. These nanocomposites are promising for applications in lithium-ion batteries, sensors, and biomedicine (Kausar, 2021).

• This compound Sterilization of Medical Devices : this compound oxide is a prominent sterilizing agent, particularly in the development and sterilization of new medical devices. The paper focuses on the mechanism, toxicity, and effective use of EO sterilization, emphasizing the need for mathematical models to integrate lethality for increased process flexibility (Mendes, Brandão, & Silva, 2007).

Mechanism of Action

Target of Action

Ethylene, a simple hydrocarbon, is a major plant hormone that influences diverse processes in plant growth, development, and stress responses throughout the plant life cycle . It targets various aspects of plant growth and development, including seed germination, root development, shoot and root growth, formation of adventitious roots, abscission of leaves and fruits, flowering, sex determination, and senescence of flowers and leaves .

Mode of Action

At a cellular level, this compound can inhibit or promote cell division. It sometimes inhibits cell expansion, while in other circumstances, it stimulates lateral cell expansion . The presence of this compound is detected by transmembrane receptors in the endoplasmic reticulum (ER) of cells . This compound binds to the receptors on the cell membrane of the endoplasmic reticulum . Although homodimers of the receptors are required for functional state, only one this compound molecule binds to each dimer .

Biochemical Pathways

This compound is synthesized from methionine via S-adenosyl-L-methionine (SAM) and 1-aminocyclopropane-1-carboxylic acid (ACC). ACC undergoes oxidative cleavage to form this compound, a process catalyzed by ACC oxidase . This compound mediates many complex aspects of plant growth, development, and survival throughout the plant life cycle .

Pharmacokinetics

This compound shows a low degree of accumulation in the body. The rate of metabolism is directly proportional to the exposure concentration . Orally-administered this compound is very rapidly and almost completely absorbed, with a bioavailable fraction of 92-100% in rats .

Result of Action

This compound’s major functions are associated with senescence, or aging. This includes fruit ripening, flower wilting, and leaf and fruit abscission . This compound also promotes germination in some cereals and sprouting of bulbs and potatoes . It is responsible for drooping of leaves and sprouting of potato buds . In monoecious plants, this compound promotes the production of female flowers .

Action Environment

This compound also mediates adaptive responses to a variety of stresses, such as drought, flooding, pathogen attack, and high salinity . During flooding, for instance, this compound induces the formation of aerenchyma tissue (consisting of air-filled cavities) for oxygenation . Too much this compound, for example, can result in the spoilage of produce .

Safety and Hazards

Ethylene may cause drowsiness, dizziness, etc after exposure to high levels of this compound. No significant toxic potential is expected in human after high repeated exposure to this compound. It is not classified hazardous for the environment. Its main hazard is an extreme flammability.

Future Directions

The future of the ethylene industry is expected to be driven primarily by the growing needs of emerging markets. Around 146 planned and announced this compound projects are expected to come online by 2025, predominantly in Asia followed by the Middle East over the upcoming years.

Biochemical Analysis

Biochemical Properties

Ethylene is produced naturally by plants and some microbes that live with plants . One of the metabolic pathways used by microbes is via an this compound-forming enzyme (EFE), which uses α-ketoglutarate and arginine as substrates . EFE is a promising biotechnology target because the expression of a single gene is sufficient for this compound production in the absence of toxic intermediates .

Cellular Effects

The this compound-receptor binding unlocks the receptor, which in turn results in a myriad of chemical reactions at cell and tissue level leading to genetic as well as color, texture, and other related changes which further enhance the production of this compound .

Molecular Mechanism

This compound exerts its effects by altering gene expression both at transcriptional and post-transcriptional level . In plants, this compound is produced in a two-step reaction from methionine via S-adenosyl-methionine (SAM). SAM is first converted to 1-aminocyclopropane-1-carboxylic acid (ACC) by ACC synthase. ACC oxidase then catalyzes the oxidative release of this compound and cyanide (CN) .

Temporal Effects in Laboratory Settings

It is known that this compound can influence a wide range of plant processes, including seed germination, root hair development, root nodulation, flower senescence, abscission, and defense responses .

Metabolic Pathways

This compound is involved in several metabolic pathways. In one pathway, microbes use an this compound-forming enzyme (EFE) to produce this compound from α-ketoglutarate and arginine . In plants, this compound is produced from methionine via S-adenosyl-methionine (SAM) .

Subcellular Localization

As a gas, this compound is not confined to a specific subcellular location. It can diffuse freely across cell membranes and can therefore exert its effects throughout the cell . The enzymes involved in this compound synthesis and perception are localized to specific subcellular compartments, such as the cytosol and the endoplasmic reticulum .